Cas no 2229543-91-1 (tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate
• CAS No: 2229543-91-1
• MF: C₁₈H₃₄N₂O₂
• MW: 310.474765300751
• CID: 6571543
• PubChem ID: 165710267
• Update Time: 2025-10-31

tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate
• tert-butyl 3-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]ethyl}piperidine-1-carboxylate
• EN300-1895276
• 2229543-91-1

• Inchi： 1S/C18H34N2O2/c1-16(2,3)22-15(21)20-10-6-7-14(11-20)8-9-18(13-19)12-17(18,4)5/h14H,6-13,19H2,1-5H3
• InChI Key： FHBIRCQJSRRCOJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CCC1(CN)CC1(C)C)=O

Computed Properties

• Exact Mass: 310.262028332g/mol
• Monoisotopic Mass: 310.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate

tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate, with the CAS number NO2229543-91-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group, a piperidine ring, and a cyclopropane moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The piperidine ring, a six-membered saturated heterocycle, is a common structural motif in many bioactive molecules. Its ability to form hydrogen bonds and participate in π-π interactions makes it an attractive scaffold for drug design. The tert-butyl group, on the other hand, is known for its steric bulk, which can influence the physical properties of the molecule, such as solubility and stability.

The inclusion of a cyclopropane moiety adds another layer of complexity to this compound. Cyclopropane rings are known for their unique electronic properties and strain-induced reactivity. In this compound, the cyclopropane is substituted with a dimethyl group, which further modifies its electronic and steric characteristics. This substitution pattern suggests that the compound may exhibit interesting reactivity under certain conditions.

One of the most intriguing aspects of this compound is its potential as a precursor in synthetic chemistry. The presence of an aminomethyl group attached to the cyclopropane ring opens up possibilities for further functionalization. This group can act as a nucleophile or undergo various transformations to yield derivatives with diverse functionalities. Such versatility makes this compound a valuable building block in organic synthesis.

In terms of pharmacological applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug discovery. Its structure suggests that it may interact with various biological targets, such as enzymes or receptors, through non-covalent interactions. The combination of steric bulk from the tert-butyl group and electronic diversity from the piperidine and cyclopropane moieties creates a molecule with tunable properties that can be optimized for specific therapeutic applications.

The synthesis of this compound involves multi-step reactions that highlight the principles of modern organic chemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization and the installation of the cyclopropane moiety via [2+1] cycloaddition reactions. These steps require precise control over reaction conditions to ensure high yields and selectivity.

From an environmental standpoint, this compound's stability and biodegradability are critical considerations. Initial assessments suggest that it may degrade under specific environmental conditions, though further studies are needed to fully understand its ecological impact. This information is essential for responsible use and disposal in industrial settings.

In conclusion, tert-butyl 3-{2-1-(aminomethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure, reactivity, and potential pharmacological properties make it a subject of ongoing research interest. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in both academic research and industrial applications.